Cas no 2229136-94-9 (tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate
• CAS No: 2229136-94-9
• MF: C₁₃H₁₇F₂N₃O₄
• MW: 317.288590192795
• CID: 5845103
• PubChem ID: 165752202
• Update Time: 2025-06-08

tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4,5-difluoro-2-nitrophenyl)ethyl]carbamate
• EN300-1872721
• 2229136-94-9

• Inchi： 1S/C13H17F2N3O4/c1-13(2,3)22-12(19)17-10(6-16)7-4-8(14)9(15)5-11(7)18(20)21/h4-5,10H,6,16H2,1-3H3,(H,17,19)
• InChI Key： GWVIXXHYFNMRRA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(CN)NC(=O)OC(C)(C)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 317.11871236g/mol
• Monoisotopic Mass: 317.11871236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate (CAS No. 2229136-94-9)

tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate (CAS No. 2229136-94-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino functionality, and a difluoronitrophenyl moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate is particularly noteworthy due to its combination of functional groups that can interact with various biological targets. The tert-butyl group provides steric hindrance and lipophilicity, which can enhance the compound's ability to cross cell membranes and reach intracellular targets. The amino group can form hydrogen bonds with receptor sites, while the difluoronitrophenyl moiety can engage in π-stacking interactions and other non-covalent interactions that are crucial for binding affinity and selectivity.

Recent studies have highlighted the potential of tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory activity, tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin when used in humans.

In terms of synthetic chemistry, the preparation of tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate involves several well-established synthetic routes. One common approach involves the reaction of 4,5-difluoro-2-nitrobenzene with an appropriate amine derivative followed by protection with tert-butyloxycarbonyl (Boc) reagents. This multi-step synthesis allows for fine-tuning of the compound's properties through modifications at different stages of the reaction sequence.

The potential applications of tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate extend beyond its direct therapeutic use. It serves as a valuable tool for studying biological processes and validating new drug targets. For example, researchers have used this compound to investigate the role of specific enzymes and receptors in disease pathogenesis, providing insights that could lead to the discovery of new therapeutic strategies.

In conclusion, tert-butyl N-2-amino-1-(4,5-difluoro-2-nitrophenyl)ethylcarbamate (CAS No. 2229136-94-9) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.